Cas no 1015846-18-0 (4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine)

• Product Name: 4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine
• CAS No: 1015846-18-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD09055260
• CID: 1086261
• PubChem ID: 28063461
• Update Time: 2025-08-04

4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine
• 4-(4-METHOXY-PHENYL)-2,5-DIMETHYL-2H-PYRAZOL-3-YLAMINE
• 4-(4-methoxyphenyl)-2,5-dimethylpyrazol-3-amine
• AG-D-08700
• Ambcb4006075
• CTK3J9968
• MolPort-013-272-563
• 1015846-18-0
• DTXSID40650821
• 1H-Pyrazol-5-amine, 4-(4-methoxyphenyl)-1,3-dimethyl-
• CS-0439760
• BS-35567
• AKOS009336551
• MFCD09055260

• MDL： MFCD09055260
• Inchi： 1S/C12H15N3O/c1-8-11(12(13)15(2)14-8)9-4-6-10(16-3)7-5-9/h4-7H,13H2,1-3H3
• InChI Key： QAFSLXFLSQXIIG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C)=NN(C)C=1N

Computed Properties

• Exact Mass: 217.12200
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.07000
• LogP: 2.56750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine

Introduction to 4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No: 1015846-18-0)

The compound 4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine, identified by the CAS registry number 1015846-18-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and structural versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, researchers have employed click chemistry approaches to construct the pyrazole ring system, leveraging the reactivity of azides and alkynes under copper catalysis. This has not only improved the yield but also enhanced the purity of the final product, making it more suitable for biological evaluations.

The structural features of 4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine are particularly noteworthy. The presence of a methoxy group on the phenyl ring introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the dimethyl substitution on the pyrazole ring contributes to its stability and lipophilicity, which are critical properties for drug candidates.

In terms of biological activity, this compound has shown promising results in recent studies. For example, it has demonstrated potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary in vitro assays have indicated its potential as an anticancer agent, particularly against certain types of cancer cells.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity profiles, while molecular docking studies have revealed potential binding modes with target proteins.

From an environmental perspective, there is growing interest in understanding the eco-toxicological implications of this compound. Researchers are investigating its biodegradability and potential impact on aquatic ecosystems to ensure sustainable practices in its synthesis and application.

In conclusion, 4-(4-Methoxyphenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No: 1015846-18-0) represents a valuable addition to the arsenal of chemical compounds with diverse applications across multiple disciplines. Continued research into its properties and applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.